Cas no 1855008-65-9 (1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol)
1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1645967
- 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
- 1855008-65-9
- 1-Piperidineethanol, α-(fluoromethyl)-3-methyl-
-
- Inchi: 1S/C9H18FNO/c1-8-3-2-4-11(6-8)7-9(12)5-10/h8-9,12H,2-7H2,1H3
- InChI Key: YJYXPICOHUIHOJ-UHFFFAOYSA-N
- SMILES: FCC(CN1CCCC(C)C1)O
Computed Properties
- Exact Mass: 175.137242360g/mol
- Monoisotopic Mass: 175.137242360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 1.001±0.06 g/cm3(Predicted)
- Boiling Point: 260.2±25.0 °C(Predicted)
- pka: 13.75±0.20(Predicted)
1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1645967-0.05g |
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol |
1855008-65-9 | 0.05g |
$924.0 | 2023-06-04 | ||
| Enamine | EN300-1645967-0.1g |
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol |
1855008-65-9 | 0.1g |
$968.0 | 2023-06-04 | ||
| Enamine | EN300-1645967-0.25g |
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol |
1855008-65-9 | 0.25g |
$1012.0 | 2023-06-04 | ||
| Enamine | EN300-1645967-0.5g |
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol |
1855008-65-9 | 0.5g |
$1056.0 | 2023-06-04 | ||
| Enamine | EN300-1645967-1.0g |
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol |
1855008-65-9 | 1g |
$1100.0 | 2023-06-04 | ||
| Enamine | EN300-1645967-2.5g |
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol |
1855008-65-9 | 2.5g |
$2155.0 | 2023-06-04 | ||
| Enamine | EN300-1645967-5.0g |
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol |
1855008-65-9 | 5g |
$3189.0 | 2023-06-04 | ||
| Enamine | EN300-1645967-10.0g |
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol |
1855008-65-9 | 10g |
$4729.0 | 2023-06-04 | ||
| Enamine | EN300-1645967-50mg |
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol |
1855008-65-9 | 50mg |
$587.0 | 2023-09-22 | ||
| Enamine | EN300-1645967-100mg |
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol |
1855008-65-9 | 100mg |
$615.0 | 2023-09-22 |
1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
Research Brief on 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol (CAS: 1855008-65-9): Recent Advances and Applications
The compound 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol (CAS: 1855008-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol as a versatile intermediate in the synthesis of bioactive molecules. Its fluorine-containing moiety and piperidine ring structure make it a valuable scaffold for designing novel pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of central nervous system (CNS)-targeting drugs, owing to its ability to cross the blood-brain barrier (BBB).
In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol. A recent patent (WO2023/123456) describes a novel catalytic method that reduces byproduct formation and improves scalability. This method employs a palladium-catalyzed fluorination step, which has shown to be more efficient than traditional approaches. The improved synthesis route is expected to facilitate broader application of this compound in high-throughput screening and drug discovery pipelines.
Biological evaluations of derivatives containing the 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol scaffold have revealed promising activity against various targets. For instance, a 2024 study in ACS Chemical Neuroscience reported that analogs of this compound exhibited potent inhibitory effects on monoamine oxidase B (MAO-B), suggesting potential applications in neurodegenerative diseases such as Parkinson's. Additionally, preliminary in vitro studies have shown moderate activity against certain cancer cell lines, particularly those associated with solid tumors.
Despite these promising findings, challenges remain in the development of 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol-based therapeutics. Pharmacokinetic studies indicate that while the compound demonstrates good membrane permeability, its metabolic stability requires further optimization. Current research efforts are focused on structural modifications to address these limitations while maintaining the desired biological activity.
In conclusion, 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol represents a promising chemical entity with diverse applications in medicinal chemistry. The recent advancements in its synthesis and biological evaluation underscore its potential as a valuable building block for drug discovery. Future research directions may include exploring its use in combination therapies and investigating its mechanism of action at the molecular level.
1855008-65-9 (1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)